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Compound of Interest

Compound Name:
4-CHLORO-5-METHYL-2-

NITROPHENOL

CAS No.: 7147-89-9

Cat. No.: B1680323

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chloro-5-methyl-2-nitrophenol is a substituted aromatic compound belonging to the class

of nitrophenols. Its chemical structure, featuring a phenol ring with chloro, methyl, and nitro

group substituents, makes it a molecule of interest in various chemical syntheses. This guide

provides a comprehensive overview of its chemical identity, synthesis, properties, and potential

applications, with a focus on its relevance to the research and drug development sectors.

Chemical Identity and Structure
The fundamental identification of 4-Chloro-5-methyl-2-nitrophenol is crucial for its accurate

use in research and synthesis.

CAS Number: 7147-89-9[1][2][3]

Molecular Formula: C₇H₆ClNO₃[1][2][3]
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Molecular Weight: 187.58 g/mol [1][3]

IUPAC Name: 4-chloro-5-methyl-2-nitrophenol[3]

Synonyms: 4-Chloro-6-nitro-m-cresol[1][2][3]

The structure of 4-Chloro-5-methyl-2-nitrophenol consists of a benzene ring substituted with

a hydroxyl group (-OH) at position 1, a nitro group (-NO₂) at position 2, a chlorine atom (-Cl) at

position 4, and a methyl group (-CH₃) at position 5.

Chemical Structure:

Synthesis and Manufacturing
While specific, detailed industrial synthesis protocols for 4-Chloro-5-methyl-2-nitrophenol are

not extensively published in readily available literature, a general approach can be inferred

from related chemical syntheses. A plausible synthetic route involves the nitration of 4-chloro-5-

methylphenol.

A patented process for a structurally similar compound, 4-chloro-2-methyl-5-nitrophenol,

involves the nitration of a protected phenol, 4-chloro-2-methylphenylsulphonate, followed by

the removal of the protecting group.[4] This strategy is employed to direct the nitration to the

desired position on the aromatic ring.[4]

Conceptual Synthesis Workflow
The following diagram illustrates a conceptual workflow for the synthesis of 4-Chloro-5-
methyl-2-nitrophenol, based on common organic chemistry principles.

4-Chloro-5-methylphenol

Nitration Reaction

Nitrating Agent
(e.g., HNO₃/H₂SO₄)

Purification
(Crystallization/Chromatography) 4-Chloro-5-methyl-2-nitrophenol
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Caption: Conceptual workflow for the synthesis of 4-Chloro-5-methyl-2-nitrophenol.

Physicochemical and Spectroscopic Properties
Understanding the physicochemical and spectroscopic properties of 4-Chloro-5-methyl-2-
nitrophenol is essential for its handling, characterization, and application in experimental

settings.

Physicochemical Data
Property Value Source

Melting Point 132-134 °C [2]

Boiling Point 276.7 ± 35.0 °C (Predicted) [2]

Density
1.4219 g/cm³ (Rough

Estimate)
[2]

LogP 2.93 [1]

pKa
8.05 ± 0.24 (Predicted for a

similar isomer)
[5]

Spectroscopic Data
While a comprehensive, publicly available dataset of NMR, IR, and Mass Spectrometry for 4-
Chloro-5-methyl-2-nitrophenol is limited, researchers can expect characteristic signals

corresponding to its functional groups:

¹H NMR: Signals corresponding to the aromatic protons, the methyl protons, and the

hydroxyl proton. The chemical shifts and coupling constants would be influenced by the

electronic effects of the substituents.

¹³C NMR: Resonances for the carbon atoms of the benzene ring, with chemical shifts

influenced by the attached functional groups, and a signal for the methyl carbon.
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IR Spectroscopy: Characteristic absorption bands for the O-H stretch of the phenol, C-H

stretches of the aromatic ring and methyl group, N-O stretches of the nitro group, and C-Cl

stretch.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound (187.58 g/mol ), along with a characteristic isotopic pattern due to the presence of

chlorine.[3]

Applications in Research and Drug Development
Substituted nitrophenols are valuable intermediates in organic synthesis. While specific

applications of 4-Chloro-5-methyl-2-nitrophenol in drug development are not widely

documented, its structural motifs are present in various biologically active molecules.

Potential areas of application include:

Building Block in Organic Synthesis: It can serve as a starting material for the synthesis of

more complex molecules, including pharmaceutical intermediates and active pharmaceutical

ingredients (APIs). The nitro group can be reduced to an amine, and the phenolic hydroxyl

group can be derivatized, opening up a wide range of synthetic possibilities.

Precursor for Dyes and Agrochemicals: Similar nitrophenol compounds are used in the

manufacturing of dyes, pigments, and agrochemicals.[6]

Screening Libraries: As a substituted phenol, it could be included in screening libraries for

the discovery of new drug candidates. The combination of substituents offers a unique

electronic and steric profile that could be explored for interactions with biological targets.

Analytical Methods
The analysis of 4-Chloro-5-methyl-2-nitrophenol can be performed using standard analytical

techniques.

High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method can be used for the analysis of 4-Chloro-5-methyl-2-
nitrophenol.[1] A typical method would involve a C18 column with a mobile phase consisting of

a mixture of acetonitrile and water, with an acid modifier like phosphoric acid or formic acid for

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/23532
https://www.benchchem.com/product/b1680323/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-chloro-5-methyl-2-nitrophenol
http://www.bkkchildrenmuseum.com/4-chloro-2-nitrophenol-cas-89-64-5-properties-uses-and-safety-guidelines/
https://www.benchchem.com/product/b1680323/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-chloro-5-methyl-2-nitrophenol
https://www.benchchem.com/product/b1680323/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-chloro-5-methyl-2-nitrophenol
https://www.benchchem.com/product/b1680323/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-chloro-5-methyl-2-nitrophenol
https://sielc.com/phenol-4-chloro-5-methyl-2-nitro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


mass spectrometry compatibility.[1] This method is suitable for purity assessment and

pharmacokinetic studies.[1]

Safety, Handling, and Storage
Proper handling and storage of 4-Chloro-5-methyl-2-nitrophenol are crucial to ensure

laboratory safety.

Hazard Identification
Health Hazards: This compound is irritating to the eyes, respiratory system, and skin.[2] It

may be harmful if swallowed, in contact with skin, or if inhaled.[7]

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[3][8]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[9]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[9]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[9]

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[8]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[8][9]

Conclusion
4-Chloro-5-methyl-2-nitrophenol is a chemical compound with a well-defined structure and

properties. While detailed application data in drug development is not extensive, its nature as a
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substituted nitrophenol makes it a potentially valuable intermediate for synthetic chemists in the

pharmaceutical and chemical industries. A thorough understanding of its synthesis, properties,

and safety precautions is essential for its effective and safe utilization in a research and

development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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